N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)-2-(m-tolyloxy)acetamide

• IUPAC Name: N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C21H24N2O4/c1-15-6-5-7-17(12-15)27-14-20(24)22-16-9-10-18(19(13-16)26-2)23-11-4-3-8-21(23)25/h5-7,9-10,12-13H,3-4,8,11,14H2,1-2H3,(H,22,24)
• InChI Key: VWYYIHMXAJFJNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC(=C(C=C2)N3CCCCC3=O)OC
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)-2-(m-tolyloxy)acetamide, also known as MTAPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTAPA is a synthetic compound that has been synthesized through a complex chemical process.

Scientific Research Applications

Green Synthesis

N-(3-Amino-4-methoxyphenyl)acetamide, a related compound, has been utilized in the green synthesis of azo disperse dyes. A novel Pd/C catalyst developed for hydrogenation showed high activity, selectivity, and stability, offering an environmentally friendly alternative to traditional methods involving iron powder. The presence of a basic agent significantly reduced hydrolyzation, achieving a selectivity of 99.3% (Zhang Qun-feng, 2008).

Metabolic Studies

Chloroacetamide herbicides, which share structural similarities, have been studied for their metabolism in human and rat liver microsomes. These studies provide insights into the metabolic pathways and potential bioactivation mechanisms of related compounds, contributing to a better understanding of their biological interactions and safety profiles (S. Coleman et al., 2000).

Anion Coordination

Amide derivatives, like N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide, have been studied for their unique spatial orientations in anion coordination. Such research highlights the potential for designing novel molecular structures with specific geometries for chemical and pharmaceutical applications (D. Kalita & J. Baruah, 2010).

Material Science

Studies on copolymers involving methacrylic esters indicate the potential for using N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)-2-(m-tolyloxy)acetamide in the development of new materials. These copolymers, analyzed through NMR spectroscopy, demonstrate the influence of monomeric units' sequence distribution and stereochemistry, offering applications in biomedical and other advanced material fields (A. Gallardo & J. S. Román, 1994).

Drug Synthesis Intermediates

The compound serves as an important intermediate in the synthesis of drugs like apixaban, an anticoagulant. X-ray powder diffraction data for similar compounds have provided valuable structural information, aiding in the development of pharmaceuticals (Qing Wang et al., 2017).